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Compound of Interest

Compound Name: boc-Glutaminol

Cat. No.: B558308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, synthesis, and

applications of N-α-tert-Butoxycarbonyl-L-glutaminol (Boc-Glutaminol). This valuable chiral

building block is a derivative of the amino acid L-glutamine and serves as a crucial intermediate

in the synthesis of peptidomimetics and other complex organic molecules.

Core Structure of Boc-Glutaminol
Boc-L-Glutaminol, with the CAS number 133565-42-1, is characterized by a glutamine

backbone where the α-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the

carboxylic acid functional group is reduced to a primary alcohol. This structure prevents

unwanted reactions at the N-terminus during synthetic procedures while the hydroxyl group

offers a site for further chemical modifications.

The molecular formula of Boc-L-Glutaminol is C10H20N2O4, and it has a molecular weight of

approximately 232.28 g/mol .[1] The presence of the bulky Boc group enhances the solubility of

the molecule in organic solvents, facilitating its use in various reaction conditions.
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Chemical Structure of Boc-L-Glutaminol
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Synthesis of Boc-L-Glutaminol

1. Dissolve Boc-L-glutamine
in anhydrous THF

2. Cool the solution
to -15°C

3. Add N-Methylmorpholine

4. Add Ethyl Chloroformate
dropwise to form
mixed anhydride

5. Stir for 30 minutes

7. Add NaBH4 solution
dropwise to the
reaction mixture

6. Prepare a solution of
NaBH4 in water

8. Stir for several hours
while allowing to warm
to room temperature

9. Quench the reaction
with water

10. Extract with
Ethyl Acetate

11. Wash organic layer with
NaHCO3 and brine

12. Dry over MgSO4
and filter

13. Concentrate in vacuo

14. Purify by column
chromatography
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Logic of Boc-SPPS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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